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Compound of Interest

Compound Name: (+/-)-Laureline

Cat. No.: B12763209

Essential Safety and Handling Guide for (+/-)-
Laureline

Disclaimer: This document provides essential safety and logistical information for handling
(+/-)-Laureline in a research setting. As no specific Safety Data Sheet (SDS) is available for
(+/-)-Laureline, this guidance is based on the general properties of aporphine alkaloids and the
precautionary principle for handling novel or uncharacterized substances. All laboratory
personnel must be thoroughly trained in the procedures outlined below before commencing any
work with this compound.

Hazard Assessment and Data Summary

(+/-)-Laureline is an aporphine alkaloid. While specific toxicity data for (+/-)-Laureline is not
readily available, the class of aporphine alkaloids is known to exhibit a range of biological
activities, including potential neurotoxicity, cytotoxicity, and psychoactive effects. Therefore,
(+/-)-Laureline should be handled as a potentially hazardous substance. The following table
summarizes the known information for (+/-)-Laureline and the general hazards associated with

aporphine alkaloids.
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Parameter Information Source

Chemical Name (+/-)-Laureline PubChem[1][2]

Chemical Formula C19H19NO3 PubChem[1][2]

Molar Mass 309.4 g/mol PubChem[1][2]

Chemical Class Aporphine Alkaloid Wikipedia[3]

Physical Form Solid (assumed) General alkaloid properties[4]

Belongs to a class of
o compounds with potential )
Known Activity ) ] Multiple Sources
neuroactive, psychoactive, and

cytotoxic properties.[3][5][6][7]

Neurotoxicity, Psychoactive
Potential Hazards Effects, Cytotoxicity, Potential Aporphine Alkaloid Class Data
for Arrhythmic Activity.[3][4][5]

Inhalation, ingestion, skin and ) ]
Routes of Exposure General Chemical Handling
eye contact.[4]

Personal Protective Equipment (PPE)

Due to the potential hazards, stringent adherence to the use of appropriate Personal Protective
Equipment (PPE) is mandatory when handling (+/-)-Laureline.
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PPE Category Specification Rationale

Chemically resistant gloves )
) o To prevent skin contact and
Hand Protection (e.g., nitrile). Inspect gloves for ]
} ) absorption.
integrity before each use.

Safety glasses with side-
) ) ) To protect eyes from splashes
Eye Protection shields or chemical safety

| or airborne patrticles.
goggles.

] A properly fastened laboratory To protect skin and clothing
Body Protection o
coat. from contamination.

A NIOSH-approved respirator
is required if there is a risk of
generating dust or aerosols ) )
, _ o To prevent inhalation of the
Respiratory Protection (e.g., when weighing or
] } ) compound.
transferring solid material).
Work should be conducted in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling (+/-)-Laureline is crucial to minimize exposure risk. The
following workflow must be followed:

3.1. Pre-Handling and Preparation

o Designated Area: All work with (+/-)-Laureline must be conducted in a designated and
clearly marked area, such as a chemical fume hood.

o Assemble Materials: Before starting, gather all necessary equipment, including PPE,
weighing paper, spatulas, solvents, and labeled waste containers.

o Emergency Preparedness: Ensure that an emergency eyewash station and safety shower
are readily accessible. Have a spill kit appropriate for handling solid chemical spills available.
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3.2. Handling and Experimental Procedures

» Donning PPE: Put on all required PPE as specified in the table above before entering the
designated handling area.

e Weighing and Transfer:

o Perform all weighing and transfer operations within a chemical fume hood to minimize the
risk of dust inhalation.

o Handle the solid compound with care to avoid generating dust. Use a spatula for transfers.

o If working with solutions, use appropriate glassware and techniques (e.g., pipetting with a
bulb) to avoid splashes and aerosol formation.

e Post-Handling and Cleanup:

o Decontamination: Thoroughly clean all equipment and the work area with an appropriate
solvent after use.

o PPE Removal: Remove PPE in the correct order to prevent self-contamination (gloves
first, then lab coat, followed by eye protection).

o Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste contaminated with (+/-)-Laureline must be treated as hazardous waste and disposed
of according to institutional and local regulations.

o Waste Segregation:

o Solid Waste: Collect all solid waste contaminated with (+/-)-Laureline (e.g., used weighing
paper, contaminated gloves, and other disposable materials) in a dedicated, leak-proof,
and clearly labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing (+/-)-Laureline in a separate, compatible,
and clearly labeled hazardous waste container.
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o Storage of Hazardous Waste:

o Store the hazardous waste containers in a designated, secure, and well-ventilated area,
away from incompatible materials. The storage area should be cool and dry.

» Final Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o The recommended method for the final disposal of such compounds is incineration by a
licensed professional waste disposal service.[8][9][10][11]

Experimental Protocols and Visualizations

As no specific experimental protocols for (+/-)-Laureline were found, a general workflow for the
safe handling and disposal is presented below.
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Safe Handling and Disposal Workflow for (+/-)-Laureline

?

Designate and Prepare Fume Hood

Assemble PPE and Equipment Don Appropriate PPE Conduct Experiment
| Wash Hands Thoroughly \

Contact EHS for Pickup and Incineration

Verify Emergency Equipment (Eyewash, Shower, Spill Kit)

Weigh and Transfer in Fume Hood Decontaminate Work Area and Equipment

Remove PPE Correctly

Segregate Solid and Liquid Waste

End of Operation Store in Labeled, Sealed Containers

Click to download full resolution via product page
Caption: Workflow for the safe handling and disposal of (+/-)-Laureline.

This comprehensive guide is intended to provide a framework for the safe handling and
disposal of (+/-)-Laureline. It is imperative that all users exercise caution and adhere to these
procedures to ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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